(E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid
CAS No.: 122520-79-0
Cat. No.: VC0517487
Molecular Formula: C10H7NO4
Molecular Weight: 205.17 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 122520-79-0 |
|---|---|
| Molecular Formula | C10H7NO4 |
| Molecular Weight | 205.17 g/mol |
| IUPAC Name | (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C10H7NO4/c11-5-7(10(14)15)3-6-1-2-8(12)9(13)4-6/h1-4,12-13H,(H,14,15)/b7-3+ |
| Standard InChI Key | CJMWBHLWSMKFSM-XVNBXDOJSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C(\C#N)/C(=O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=C(C#N)C(=O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=C(C#N)C(=O)O)O)O |
| Appearance | Solid powder |
Introduction
(E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid, also known as Tyrphostin AG30, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This compound has been identified with the CAS number 122520-79-0 and is structurally characterized by its cyano group, carboxylic acid group, and phenolic moiety .
Biological Activities
This compound exhibits several significant biological activities:
-
Anti-inflammatory Effects: It inhibits pro-inflammatory cytokines and enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α).
-
Antioxidant Activity: Due to its phenolic structure, it possesses antioxidant properties that protect against oxidative stress by scavenging free radicals.
-
Potential Anticancer Properties: Preliminary studies suggest it may induce apoptosis in cancer cells and inhibit cell proliferation.
Biological Activities Table
| Activity | Mechanism |
|---|---|
| Anti-inflammatory | Inhibition of COX-2 and TNF-α |
| Antioxidant | Scavenging free radicals |
| Potential Anticancer | Inducing apoptosis and inhibiting cell proliferation |
Research Findings
Research indicates that (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid has been studied in various contexts:
-
In Vitro Studies: It significantly reduces the production of inflammatory mediators in macrophage cell lines.
-
Animal Models: Treatment with this compound has led to decreased skin damage and inflammation markers in models of skin inflammation.
Research Findings Table
| Study Type | Key Findings |
|---|---|
| In Vitro | Reduced inflammatory mediators in macrophages |
| Animal Models | Decreased skin damage and inflammation markers |
Potential Therapeutic Applications
Given its diverse biological activities, (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid is a promising candidate for further research in therapeutic areas such as:
-
Inflammation and Pain Management: Its anti-inflammatory properties could be beneficial in managing inflammatory conditions.
-
Cancer Therapy: Preliminary anticancer effects suggest potential applications in oncology.
-
Dermatology: Its topical application may be useful in treating skin conditions characterized by inflammation.
Therapeutic Applications Table
| Application Area | Potential Use |
|---|---|
| Inflammation and Pain Management | Anti-inflammatory therapy |
| Cancer Therapy | Inducing apoptosis in cancer cells |
| Dermatology | Topical treatment for inflammatory skin conditions |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume